Cas no 1342142-62-4 (2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 1342142-62-4
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD20286942
• CID: 5605986
• PubChem ID: 64283373
• Update Time: 2025-08-05

2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013604985
• EN300-949200
• 2-cyclopropyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 1342142-62-4
• 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• MDL： MFCD20286942
• Inchi： 1S/C10H15NO4/c1-3-6-15-9(14)11-10(2,8(12)13)7-4-5-7/h3,7H,1,4-6H2,2H3,(H,11,14)(H,12,13)
• InChI Key： SLWLZKRVOYFUGZ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 1342142-62-4)

2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by its CAS number 1342142-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid contribute to its potential applications in drug discovery and therapeutic interventions.

The molecular structure of this compound consists of a cyclopropyl group attached to an amino acid derivative, which is further functionalized with an ester group. This configuration imparts specific chemical properties that make it an attractive candidate for further exploration. The presence of both hydrophobic and hydrophilic regions in its structure allows for interactions with biological targets, which is crucial for the development of effective pharmaceutical agents.

In recent years, there has been a growing interest in the synthesis and characterization of novel compounds that can modulate biological pathways associated with various diseases. 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and metabolic disorders. Its ability to interact with biological systems at a molecular level makes it a valuable tool for researchers seeking to develop new therapeutic strategies.

One of the most compelling aspects of this compound is its structural versatility. The cyclopropyl group provides rigidity to the molecule, which can enhance binding affinity to target proteins. Additionally, the ester functionality allows for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. These features have made 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid a subject of interest in both academic research and industrial drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity levels. These synthetic methodologies not only highlight the complexity of working with such molecules but also demonstrate the advancements in synthetic chemistry that have enabled the production of increasingly complex organic compounds.

Recent studies have explored the pharmacokinetic properties of 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into how the compound behaves within biological systems and have informed the design of more effective drug candidates. Understanding these pharmacokinetic parameters is essential for optimizing drug formulations and ensuring therapeutic efficacy.

The potential therapeutic applications of this compound are vast. Researchers have investigated its effects on various disease models, including cancer, inflammation, and neurodegenerative disorders. Preclinical studies have shown promising results in terms of inhibiting tumor growth and reducing inflammatory responses. These findings have prompted further investigation into its mechanisms of action and potential clinical applications.

In addition to its biological activities, 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been studied for its role in chemical biology research. Its unique structure serves as a scaffold for developing probes that can interact with specific biological targets. This has opened up new avenues for understanding complex biological processes at a molecular level.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials. The synthesis and supply of compounds like 1342142-62-4 are critical for advancing drug discovery programs. As synthetic methodologies continue to evolve, the accessibility of such compounds is expected to improve, facilitating further research and development efforts.

The future prospects for 2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid are bright, with ongoing studies aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible therapeutic benefits. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing health challenges faced by society.